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Compound of Interest

Compound Name: 1-Adamantyl isocyanate

Cat. No.: B1270882

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of 1-Adamantyl isocyanate. It is intended for laboratory personnel and drug
development professionals who work with this compound. This guide also includes an overview
of its chemical properties, potential hazards, and emergency procedures, alongside detailed
experimental protocols for its common applications.

Chemical and Physical Properties

1-Adamantyl isocyanate is a white crystalline solid with a rigid, cage-like adamantane
structure. This unique structure imparts significant steric hindrance, influencing its reactivity. It
is soluble in organic solvents such as dichloromethane and ethyl acetate.

Table 1: Physicochemical Properties of 1-Adamantyl Isocyanate
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Property Value Reference(s)
CAS Number 4411-25-0

Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol

Melting Point 144-146 °C

247.1°C to 309.18°C

Boiling Point )
(estimated)

White to almost white

Appearance .
crystalline powder

Hazard Identification and Safety Precautions

1-Adamantyl isocyanate is classified as a hazardous substance and requires careful handling

to minimize exposure.

Table 2: GHS Hazard Classifications for 1-Adamantyl Isocyanate
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Hazard Class Category Hazard Statement Reference(s)

H302: Harmful if

Acute Toxicity, Oral 4
swallowed

H312: Harmful in

Acute Toxicity, Dermal 4 . .
contact with skin

Acute Toxicity, 4 H332: Harmful if
Inhalation inhaled

Skin 5 H315: Causes skin
Corrosion/Irritation irritation

Serious Eye 5 H319: Causes serious
Damage/Eye Irritation eye irritation

H334: May cause

) allergy or asthma
Respiratory

o 1 symptoms or
Sensitization ) o
breathing difficulties if
inhaled
) S H317: May cause an
Skin Sensitization 1 o )
allergic skin reaction
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 , o
respiratory irritation
Exposure)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 1-Adamantyl isocyanate to prevent skin, eye,
and respiratory exposure.

e Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber).

o Skin and Body Protection: A lab coat or chemical-resistant suit that covers the arms and
legs.
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» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
necessary, especially when working with the solid as a powder or in a poorly ventilated area.
In some situations, a powered air-purifying respirator (PAPR) or a supplied-air respirator may
be required.

Safe Handling and Storage

Strict adherence to proper handling and storage procedures is crucial to minimize the risks
associated with 1-Adamantyl isocyanate.

Handling

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

» Store in a locked cabinet or other secure area.[2]

Emergency Procedures
First Aid Measures

Table 3: First Aid for Exposure to 1-Adamantyl Isocyanate
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Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If
) breathing is difficult, administer
Inhalation _ _ (2]
oxygen. Seek immediate

medical attention.

Immediately wash the affected
area with soap and water for at
least 15 minutes. An MDI study
suggests that a polyglycol-
Skin Contact based skin cleanser or corn oil
may be more effective.
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
copious amounts of water for
at least 30 minutes,

Eye Contact occasionally Ilf.tlng the upper
and lower eyelids. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

Do not induce vomiting. Have
) the person drink water or milk
Ingestion i i
to dilute the chemical. Seek

immediate medical attention.

Accidental Release Measures

For minor spills, trained personnel wearing appropriate PPE should cover the spill with an inert
absorbent material like sand or vermiculite. A decontamination solution can then be applied.
Two common formulations are:

e Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.
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o Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to make
100%.

Allow the mixture to react for at least 10 minutes. Collect the absorbed material into an open
container; do not seal it tightly as carbon dioxide gas may be generated. For major spills,
evacuate the area and contact emergency services.
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Accidental Release Workflow
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Caption: Workflow for responding to an accidental spill of 1-Adamantyl isocyanate.
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Fire Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or alcohol-
resistant foam.[2]

e Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, and
carbon dioxide upon combustion.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Potential Sighaling Pathways and Biological Effects

While specific studies on the signaling pathways affected by 1-Adamantyl isocyanate are
limited, the biological effects can be inferred from the known activities of isocyanates and
adamantane derivatives.

Isocyanates are known to cause respiratory sensitization, which can lead to occupational
asthma. The mechanism is thought to involve the reaction of the isocyanate group with proteins
in the respiratory tract, forming neoantigens that trigger an immune response.

Adamantane derivatives, on the other hand, have a wide range of biological activities. Their
lipophilic nature allows them to interact with biological membranes and hydrophobic protein
pockets. Some adamantane derivatives are known to act as:

» Antiviral agents: By blocking viral ion channels.
 NMDA receptor antagonists: Modulating neurotransmission in the central nervous system.

e Enzyme inhibitors: Derivatives of 1-Adamantyl isocyanate, such as 1-adamantyl-3-
heteroaryl ureas, have been investigated as inhibitors of soluble epoxide hydrolase and for
their anti-tuberculosis activity.

The combination of the reactive isocyanate group and the biologically active adamantane core
suggests that 1-Adamantyl isocyanate and its derivatives could have complex biological
effects, warranting further investigation.
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Potential Biological Interactions
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Caption: Potential biological interactions of 1-Adamantyl isocyanate.

Experimental Protocols

1-Adamantyl isocyanate is a key reagent in the synthesis of various urea and carbamate
derivatives, as well as for the functionalization of nanomaterials.
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General Procedure for the Synthesis of 1,3-Disubstituted
Ureas

The reaction of 1-Adamantyl isocyanate with a primary or secondary amine is a common
method for the synthesis of 1,3-disubstituted ureas.

Materials:

1-Adamantyl isocyanate
e Amine of interest

e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or N,N-
Dimethylformamide (DMF))

e Magnetic stirrer and stir bar
e Round bottom flask

o Apparatus for filtration

e Rotary evaporator

Procedure:

In a round bottom flask, dissolve the amine (1.0 equivalent) in the chosen anhydrous solvent
under an inert atmosphere (e.g., nitrogen or argon).

 To this solution, add 1-Adamantyl isocyanate (1.0 to 1.1 equivalents).

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
Thin Layer Chromatography (TLC).

o Upon completion of the reaction, the product may precipitate out of the solution. If so, collect
the solid by filtration.

« If the product remains in solution, remove the solvent under reduced pressure using a rotary
evaporator.

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The crude product can be purified by recrystallization from a suitable solvent or by column
chromatography on silica gel.

General Urea Synthesis Workflow
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Caption: General workflow for the synthesis of 1,3-disubstituted ureas.

Functionalization of Thiol-Modified Nanoparticles

1-Adamantyl isocyanate can be used to functionalize nanoparticles that have been surface-
modified with thiol groups via a thiol-isocyanate "click" reaction.

Materials:

Thiol-modified nanopatrticles

1-Adamantyl isocyanate

Anhydrous solvent (e.g., THF)

Apparatus for sonication

Apparatus for centrifugation and washing

Procedure:

Disperse the thiol-modified nanoparticles in the anhydrous solvent. Sonication may be
required to achieve a uniform dispersion.

» In a separate flask, dissolve 1-Adamantyl isocyanate in the same anhydrous solvent.
« Add the 1-Adamantyl isocyanate solution to the nanoparticle dispersion.
» Allow the reaction to proceed at room temperature with stirring for a specified time.

» After the reaction is complete, the functionalized nanoparticles can be purified by repeated
cycles of centrifugation and washing with fresh solvent to remove any unreacted isocyanate.

e The final product can be dried under vacuum.

Disposal Considerations
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All waste materials containing 1-Adamantyl isocyanate must be treated as hazardous waste.
[2] Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[2] Do not allow the product to enter drains.[2] Contaminated packaging should be
treated in the same way as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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